Cas no 13159-28-9 (Betulinaldehyde)

Betulinaldehyde (betunal) is a pentacyclic triterpene with anti Staphylococcus aureus and other bacteria and fungi activity

Betulinaldehyde structure

Product Name:Betulinaldehyde

CAS No:13159-28-9

Molecular Formula:C₃₀H₄₈O₂

Molecular Weight:440.7009

MDL:MFCD12407180

CID:162323

PubChem ID:99615

Betulinaldehyde Properties

Names and Identifiers

- Betulinicaldehyde
- 3beta-Hydroxy-Lup-20(30)-en-28-al
- Betunal
- Lup-20(29)-en-28-al, 3beta-hydroxy-
- Nsc 250423
- Betulinaldehyde
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbaldehyde
- 0.98
- Betulinic aldehyde
- Betulinicaldehyde, 97%, Semi-Synthetic
- Betulinal
- Betulin aldehyde
- Jsp001911
- FELCJAPFJOPHSD-ROUWMTJPSA-N
- AK111255
- AX8116629
- ST24046137
- N1531
- Y0042
- 159B289
- SCHEMBL3959468
- FELCJAPFJOPHSD-UHFFFAOYSA-N
- 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbaldehyde
- AKOS032947792
- NSC-250423
- BCP12885
- NSC250423
- Betulinic aldehyde; Betunal;Betulinal
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-hydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbaldehyde
- MS-27924
- SCHEMBL208983
- HY-N0084
- CHEMBL512622
- 13159-28-9
- AKOS016009535
- AC-34027
- 3beta-Hydroxy-Lup-20(30)-en-28-al;Betunal;Lup-20(29)-en-28-al, 3beta-hydroxy-;Nsc 250423
- s9153
- CCG-269130
- BDBM50599935
- EX-A8002Q
- MFCD12407180
- (1R,3aS,4S,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-Hydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-eicosahydro-cyclopenta[a]chrysene-3a-carbaldehyde
- A888397
- CHEBI:177424
- Lup-20(29)-en-28-al, 3-hydroxy-, (3beta)-
- (+)-Betunal
- DA-51079
- BETULINALDEHYDE
- (1R,3AS,5AR,5BR,7AR,9S,11AR,11BR,13AR,13BR)-9-HYDROXY-5A,5B,8,8,11A-PENTAMETHYL-1-(PROP-1-EN-2-YL)-HEXADECAHYDROCYCLOPENTA[A]CHRYSENE-3A-CARBALDEHYDE
- NSC 250423
- +Expand
- MDL： MFCD12407180
- InChIKey： FELCJAPFJOPHSD-ROUWMTJPSA-N
- Inchi： 1S/C30H48O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h18,20-25,32H,1,8-17H2,2-7H3/t20-,21+,22-,23+,24-,25+,27-,28+,29+,30+/m0/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])=O)C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

Exact Mass: 440.365431g/mol
Surface Charge: 0
XLogP3: 8.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 440.365431g/mol
Monoisotopic Mass: 440.365431g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 32
Complexity: 814
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 440.7

Experimental Properties

LogP: 7.20380
PSA: 37.30000
Refractive Index: 1.544
Boiling Point: 513.9℃ at 760mmHg
Flash Point: 217.4°C
Color/Form: Powder
Density: 1.041

Betulinaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000ZXM-10mg	Lup-20(29)-en-28-al, 3-hydroxy-, (3β)-	13159-28-9		10mg	$110.00
A2B Chem LLC	AA45770-10mg	Lup-20(29)-en-28-al, 3-hydroxy-, (3β)-	13159-28-9		10mg	$80.00	2024-04-20
Aaron	AR00105Y-5mg	Lup-20(29)-en-28-al, 3-hydroxy-, (3β)-	13159-28-9	98%	5mg	$98.00
abcr	AB336128-10 mg	Betulinic aldehyde, 95%; .	13159-28-9	95%	10 mg	€227.50	2023-07-19
Chemenu	CM248822-100mg	Betulinicaldehyde	13159-28-9	98%	100mg	$776
ChemScence	CS-2794-10mg	Betulinaldehyde	13159-28-9	98.56%	10mg	$178.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0270-100mg	Betulinaldehyde	13159-28-9	98%	100mg	$160	2023-09-20
DC Chemicals	DCB-068-20 mg	Betulinicaldehyde	13159-28-9	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D659445-20mg	Betulinaldehyde	13159-28-9	98%	20mg	$770	2022-10-15
MedChemExpress	HY-N0084-10mM*1mLinDMSO	Betulinaldehyde	13159-28-9	98.56%	10mM*1mLinDMSO	￥1382	2022-05-18

Betulinaldehyde Synthesis

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Betulinaldehyde Related Literature

1. Oxidation of a wood extractive betulin to biologically active oxo-derivatives using supported gold catalysts

Ekaterina N. Kolobova,Ekaterina G. Pakrieva,Sónia A. C. Carabineiro,Nina Bogdanchikova,Andrey N. Kharlanov,Sergey O. Kazantsev,Jarl Hemming,P?ivi M?ki-Arvela,Alexey N. Pestryakov,Dmitry Yu. Murzin Green Chem. 2019 21 3370
2. Birch bark research and development

Pavel A. Krasutsky Nat. Prod. Rep. 2006 23 919
3. Heterocycle-fused lupane triterpenoids inhibit Leishmania donovani amastigotes

Raisa Haavikko,Abedelmajeed Nasereddin,Nina Sacerdoti-Sierra,Dmitry Kopelyanskiy,Sami Alakurtti,Mari Tikka,Charles L. Jaffe,Jari Yli-Kauhaluoma Med. Chem. Commun. 2014 5 445
4. Evaluation and analysis of environmentally sustainable methodologies for extraction of betulin from birch bark with a focus on industrial feasibility

Mikael E. Fridén,Firas Jumaah,Christer Gustavsson,Martin Enmark,Torgny Fornstedt,Charlotta Turner,Per J. R. Sj?berg,J?rgen Samuelsson Green Chem. 2016 18 516
5. Oxidation of a wood extractive betulin to biologically active oxo-derivatives using supported gold catalysts

Ekaterina N. Kolobova,Ekaterina G. Pakrieva,Sónia A. C. Carabineiro,Nina Bogdanchikova,Andrey N. Kharlanov,Sergey O. Kazantsev,Jarl Hemming,P?ivi M?ki-Arvela,Alexey N. Pestryakov,Dmitry Yu. Murzin Green Chem. 2019 21 3370
6. Toward a benign strategy for the manufacturing of betulinic acid

Anna K. Ressmann,Thomas Kremsmayr,Peter Gaertner,Ronald Zirbs,Katharina Bica Green Chem. 2017 19 1014

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